Cas no 919516-08-8 (1-Hexyn-3-ol, 3-(1,1-dimethylethyl)-5,5-dimethyl-)

• Product Name: 1-Hexyn-3-ol, 3-(1,1-dimethylethyl)-5,5-dimethyl-
• CAS No: 919516-08-8
• MF: C₁₂H₂₂O
• MW: 182.302484035492
• CID: 762205
• PubChem ID: 71424985
• Update Time: 2025-04-19

1-Hexyn-3-ol, 3-(1,1-dimethylethyl)-5,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Hexyn-3-ol, 3-(1,1-dimethylethyl)-5,5-dimethyl-
• 3-tert-butyl-5,5-dimethylhex-1-yn-3-ol
• 919516-08-8
• DTXSID20843774

• Inchi： 1S/C12H22O/c1-8-12(13,11(5,6)7)9-10(2,3)4/h1,13H,9H2,2-7H3
• InChI Key： JIHFSXPXNPUVFX-UHFFFAOYSA-N
• SMILES： OC(C#C)(CC(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 182.167065321g/mol
• Monoisotopic Mass: 182.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2Ų